Tert-butyl methyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)carbamate

• Molecular Formula: C16H26BN3O4
• Molecular Weight: 335.2 g/mol
• IUPAC Name: tert-butyl N-methyl-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]carbamate
• InChI: InChI=1S/C16H26BN3O4/c1-14(2,3)22-13(21)20(8)12-18-9-11(10-19-12)17-23-15(4,5)16(6,7)24-17/h9-10H,1-8H3
• InChI Key: AHJZLFKWZXBTPD-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(N=C2)N(C)C(=O)OC(C)(C)C

Description

Tert-butyl methyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)carbamate is a useful research compound. Its molecular formula is C16H26BN3O4 and its molecular weight is 335.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylcarbamate (250 mg) was treated with 3 equivalents methyl iodide and cesium carbonate at room temperature for one hour. The crude reaction mixture was extracted with ethyl acetate and water. The initial organic layer is discarded. The aqueous layer was acidified to pH 5 and the product was extracted out of the aqueous with ethyl acetate. This organic layer was dried with magnesium sulfate, filtered and concentrated to give 150 mg crude tert-butyl methyl5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylcarbamate.